4,6-Dibromo-2-(2-chloro-4-methylphenyl)-1,3-benzoxazol-5-amine

• IUPAC Name: 4,6-dibromo-2-(2-chloro-4-methylphenyl)-1,3-benzoxazol-5-amine
• InChI: InChI=1S/C14H9Br2ClN2O/c1-6-2-3-7(9(17)4-6)14-19-13-10(20-14)5-8(15)12(18)11(13)16/h2-5H,18H2,1H3
• InChI Key: BRWYKUVEZFQMSG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=NC3=C(C(=C(C=C3O2)Br)N)Br)Cl
• Molecular Formula: C14H9Br2ClN2O
• DSSTOX Substance ID: DTXSID60365369
• Molecular Weight: 416.49 g/mol
• CAS RN: 637303-16-3

Description

4,6-Dibromo-2-(2-chloro-4-methylphenyl)-1,3-benzoxazol-5-amine is a chemical compound that is commonly used in scientific research. It is a heterocyclic organic compound that contains a benzoxazole ring and an amine group. This compound is of interest to researchers due to its unique chemical properties and potential applications in various fields.

Mechanism of Action

The mechanism of action of 4,6-Dibromo-2-(2-chloro-4-methylphenyl)-1,3-benzoxazol-5-amine is not fully understood, but it is believed to involve the binding of the compound to specific targets within cells. In fluorescence microscopy, the compound binds to proteins or DNA, causing them to emit fluorescence when exposed to light of a specific wavelength. In photodynamic therapy, the compound is activated by light, causing it to generate reactive oxygen species that damage cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4,6-Dibromo-2-(2-chloro-4-methylphenyl)-1,3-benzoxazol-5-amine are dependent on the specific application and concentration used. In fluorescence microscopy, the compound has no known adverse effects on cells or tissues. In photodynamic therapy, the compound can cause cell death in cancer cells, but may also damage healthy cells if not used carefully.

Advantages and Limitations for Lab Experiments

One advantage of using 4,6-Dibromo-2-(2-chloro-4-methylphenyl)-1,3-benzoxazol-5-amine in lab experiments is its high sensitivity and specificity for labeling biological structures. It is also relatively easy to synthesize and has a long shelf life. However, one limitation is that it may not be suitable for all applications due to its potential toxicity and limited solubility in aqueous solutions.

Future Directions

There are several potential future directions for research involving 4,6-Dibromo-2-(2-chloro-4-methylphenyl)-1,3-benzoxazol-5-amine. One area of interest is in the development of new fluorescent probes for use in imaging and diagnosis of diseases. Another potential direction is in the optimization of photodynamic therapy protocols to improve its effectiveness and reduce side effects. Additionally, there is potential for the use of this compound in other areas of research, such as drug delivery and materials science.

Scientific Research Applications

4,6-Dibromo-2-(2-chloro-4-methylphenyl)-1,3-benzoxazol-5-amine has several potential applications in scientific research. One area of interest is in the field of fluorescence microscopy, where this compound can be used as a fluorescent probe to label and visualize biological structures such as proteins and DNA. It has also been used as a photosensitizer in photodynamic therapy, a cancer treatment that involves the use of light to activate a photosensitizing agent that destroys cancer cells.